BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Laboratory: Proper Disposal
Procedures for FT113

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FT113

Cat. No.: B15573709

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. The proper disposal of chemical waste, such as FT113 (1,1,2-
Trichlorotrifluoroethane), is a critical component of laboratory safety and environmental
responsibility. Adherence to correct disposal protocols minimizes risks and ensures compliance
with regulatory standards.

FT113, also known as Freon 113 or CFC-113, is a colorless, volatile liquid that requires careful
handling due to its potential health and environmental hazards.[1] This document provides
essential, step-by-step guidance for the safe and compliant disposal of FT113.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with FT113 and to take appropriate safety measures.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety goggles or a face shield to protect against splashes.[2][3]
» Skin Protection: Use chemical-resistant gloves to prevent skin contact.[3]

o Respiratory Protection: In case of inadequate ventilation or potential for vapor inhalation, use
an appropriate respirator.[2]

General Handling:
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Work in a well-ventilated area, preferably outdoors or in a chemical fume hood.[2][3]
Avoid direct contact with skin, eyes, and clothing.[2]
Do not eat, drinking, or smoke in areas where FT113 is handled.[4]

Wash hands thoroughly after handling the substance.[2]

Step-by-Step Disposal Protocol for FT113 Waste

The disposal of FT113 must be conducted in accordance with all applicable local, regional,

national, and international regulations.[2][4] The following steps provide a general framework

for proper disposal.

Step 1: Waste Identification and Segregation

Clearly label all containers holding FT113 waste with "Hazardous Waste" and the full
chemical name: "1,1,2-Trichlorotrifluoroethane".[5]

Do not mix FT113 waste with other chemical waste streams unless explicitly permitted by
your institution's hazardous waste management plan. Incompatible wastes must be
segregated.[5][6]

Step 2: Container Management

Use a suitable, leak-proof, and chemically compatible container for collecting FT113 waste.
The original container or an approved alternative is recommended.[2][4][5]

Keep the waste container securely closed except when adding waste.[5][6]

Store the waste container in a designated, well-ventilated, and cool area, away from direct
sunlight and sources of ignition.[1][3][4][7]

Employ secondary containment to capture any potential leaks or spills.[6]

Step 3: Managing Spills and Contaminated Materials

« In the event of a spill, approach the release from upwind.[2][4]
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e Prevent the spill from entering sewers, water courses, or confined areas.[2][4]

o Contain and collect the spillage using a non-combustible, absorbent material such as sand,
earth, vermiculite, or diatomaceous earth.[2][4]

» Place the contaminated absorbent material into a designated, labeled container for disposal
as hazardous waste.[2][4] Contaminated labware should also be treated as hazardous
waste.[5]

Step 4: Disposal of Empty Containers

o Empty containers of FT113 retain product residue and are considered hazardous.[2] Do not
reuse them.[2][4]

e For containers that held FT113, they should be managed as hazardous waste. In some
jurisdictions, triple-rinsing with a suitable solvent may be required. The rinsate must be
collected and disposed of as hazardous waste.[5][8]

Step 5: Final Disposal

» Arrange for the collection and disposal of FT113 waste through a licensed and certified
hazardous waste disposal contractor.[2][4]

e Some safety data sheets recommend disposal at an industrial combustion plant.[7]
o Refer to your manufacturer or supplier for potential recovery or recycling options.[2][4]

Quantitative Data Summary

While specific disposal limits can vary based on local regulations, the following table
summarizes key quantitative data related to FT113 from safety data sheets.
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Parameter Value Reference
ACGIH TLV-TWA (8 hours) 1000 ppm (7670 mg/m3) [4]
ACGIH TLV-STEL (15 minutes) 1250 ppm (9590 mg/m3) [4]
NIOSH REL-TWA (10 hours) 1000 ppm (7600 mg/m3) [4]
NIOSH REL-STEL (15
) 1250 ppm (9500 mg/m3) [4]

minutes)
OSHA PEL 1989-TWA (8

1000 ppm (7600 mg/m3) [4]
hours)
OSHA PEL 1989-STEL (15

1250 ppm (9500 mg/m?3) [4]

minutes)

ACGIH TLV: American Conference of Governmental Industrial Hygienists Threshold Limit
Value; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; NIOSH REL: National
Institute for Occupational Safety and Health Recommended Exposure Limit; OSHA PEL:
Occupational Safety and Health Administration Permissible Exposure Limit.

Experimental Protocols

The proper disposal of FT113 follows established hazardous waste management protocols
rather than specific experimental procedures for its degradation or neutralization in a standard
laboratory setting. The primary "protocol” is the adherence to the step-by-step disposal
guidance outlined above, which is derived from safety data sheets and general chemical waste
handling procedures.

Visualizing the Disposal Workflow

To further clarify the proper disposal procedures for FT113, the following diagrams illustrate the
key decision points and actions for both liquid waste and spill cleanup.
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Caption: Workflow for the routine disposal of liquid FT113 waste.
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Caption: Step-by-step procedure for cleaning up and disposing of an FT113 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for FT113]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573709#ft113-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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